Cas no 23484-01-7 (Quinoline,6-(1,1-dimethylethyl)-4-nitro-, 1-oxide)
23484-01-7 structure
Product Name:Quinoline,6-(1,1-dimethylethyl)-4-nitro-, 1-oxide
CAS No:23484-01-7
MF:C13H14N2O3
MW:246.261863231659
CID:265251
PubChem ID:146755
Update Time:2025-04-19
Quinoline,6-(1,1-dimethylethyl)-4-nitro-, 1-oxide Chemical and Physical Properties
Names and Identifiers
-
- Quinoline,6-(1,1-dimethylethyl)-4-nitro-, 1-oxide
- 6-tert-butyl-4-nitro-1-oxidoquinolin-1-ium
- DTXSID00178051
- BRN 1249512
- Quinoline, 6-tert-butyl-4-nitro-, 1-oxide
- CHEMBL3244949
- 6-tert-Butyl-4-nitroquinoline 1-oxide
- 23484-01-7
-
- Inchi: 1S/C13H14N2O3/c1-13(2,3)9-4-5-11-10(8-9)12(15(17)18)6-7-14(11)16/h4-8H,1-3H3
- InChI Key: QUOJAXJCOKSDHL-UHFFFAOYSA-N
- SMILES: [O-][N+]1C=CC(=C2C=1C=CC(=C2)C(C)(C)C)[N+](=O)[O-]
Computed Properties
- Exact Mass: 246.10052
- Monoisotopic Mass: 246.10044231g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 321
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 71.3Ų
Experimental Properties
- PSA: 70.08
Quinoline,6-(1,1-dimethylethyl)-4-nitro-, 1-oxide Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
23484-01-7 (Quinoline,6-(1,1-dimethylethyl)-4-nitro-, 1-oxide) Related Products
- 715-48-0(6-METHYL-4-NITROQUINOLINE-1-OXIDE)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
SunaTech Inc.
Gold Member
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent